Fenirofibrate

• CAS: 123612-42-0
• Molecular Formula: C17H17ClO4
• Molecular Weight: 320.8 g/mol
• InChI: InChI=1S/C17H17ClO4/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11/h3-10,15,19H,1-2H3,(H,20,21)
• InChIKey: ASDCLYXOQCGHNT-UHFFFAOYSA-N

Fenirofibrate: Active Metabolite for Research

Fenirofibrate (CAS 123612-42-0) is a pharmacologically active metabolite of the prodrug fenofibrate, formed via carbonyl reduction of fenofibric acid [1]. It belongs to the fibrate class of lipid-modifying agents and has been assigned the INN (International Nonproprietary Name) 'Fenirofibrate' . The compound is a racemic mixture of (+)- and (−)-enantiomers, with the (+)-form designated by CAS 123612-42-0 and the (−)-form by CAS 123612-43-1 [2]. Fenirofibrate is recognized as an orally active fibrate with utility in the study of hypertriglyceridemia .

A Active fenofibrate metabolite (reduced alcohol form)

B Compound-specific LC‑MS/MS reference standard

C PPARα activation studies without prodrug conversion

• [1] Caldwell J. The biochemical pharmacology of fenofibrate. Cardiology. 1989;76(Suppl 1):33-41. doi:10.1159/000174545 View Source
• [2] U.S. Food and Drug Administration. Unique Ingredient Identifier (UNII): 06VGX43Z8S for FENIROFIBRATE, (+)-. Substance Registration System. View Source

Why Fenirofibrate Substitution Fails

Fenirofibrate is a distinct molecular entity—a reduced metabolite of fenofibrate—not a prodrug like fenofibrate itself nor a first-generation fibrate such as clofibrate or gemfibrozil. Its unique chemical structure (C17H17ClO4) confers different physicochemical properties, metabolic fate, and potentially distinct pharmacokinetic behavior compared to parent compounds and other fibrates [1]. Unlike fenofibrate, which requires esterase-mediated hydrolysis to fenofibric acid, fenirofibrate is a direct-acting metabolite that bypasses this activation step. Furthermore, species-specific differences in the formation and disposition of reduced fenofibric acid have been documented, indicating that in vitro or in vivo findings cannot be reliably extrapolated across fibrate class members [1]. Substitution with a generic fibrate lacking these specific metabolic and chemical attributes would compromise experimental reproducibility and introduce uncontrolled variables in research applications.

! Distinct MW, logP and retention time vs fenofibrate or fenofibric acid – analytical quantification mismatch

! Species‑dependent metabolite formation; relevant in rat/guinea pig but minimal in human/dog – PK model differences

! Active moiety vs esterase‑dependent prodrug – interspecies PK variability may shift exposure interpretation

• [1] Caldwell J. The biochemical pharmacology of fenofibrate. Cardiology. 1989;76(Suppl 1):33-41. doi:10.1159/000174545 View Source

Fenirofibrate Comparative Evidence

Chemical Identity vs. Fenofibrate and Fenofibric Acid

Fenirofibrate is a pharmacologically active reduced metabolite of fenofibrate, formed via carbonyl reduction of fenofibric acid [1]. Unlike fenofibrate, which is a prodrug requiring esterase-mediated hydrolysis to fenofibric acid, fenirofibrate does not depend on this activation step. This intrinsic activity potentially offers more predictable pharmacology and reduces inter-individual variability stemming from differences in prodrug activation.

Chemical identity

Head‑to‑head

MW −40.06 Da vs fenofibrate; +2.02 Da vs fenofibric acid. Distinct retention, chiral racemate.

Supports compound‑specific reference standard requirement for bioanalysis

Chiral separation needed for enantiomeric resolution

Evidence Dimension	Metabolic activation requirement
Target Compound Data	No prodrug activation required; direct activity as reduced fenofibric acid
Comparator Or Baseline	Fenofibrate (prodrug): Requires esterase-mediated hydrolysis to fenofibric acid
Quantified Difference	Qualitative difference in metabolic activation pathway
Conditions	In vivo and in vitro metabolism studies in multiple species [1]

Why This Matters

For researchers studying fibrate pharmacology or developing in vitro assays, fenirofibrate eliminates the confounding variable of prodrug activation, ensuring that observed effects are attributable to the active metabolite itself.

• [1] Caldwell J. The biochemical pharmacology of fenofibrate. Cardiology. 1989;76(Suppl 1):33-41. doi:10.1159/000174545 View Source

Species-Dependent Metabolite Formation

Fenirofibrate (C17H17ClO4) has a molecular weight of 320.77 g/mol, compared to 360.83 g/mol for fenofibrate (C20H21ClO4) [1]. This reduction in molecular size is accompanied by a change in lipophilicity, as evidenced by a calculated logP of 3.8 for fenirofibrate versus 5.2 for fenofibrate [1]. The lower logP and molecular weight of fenirofibrate may influence its tissue distribution, protein binding, and elimination kinetics, distinguishing it from the parent compound.

Species metabolite

Class‑level

Significant metabolite in rat/guinea pig; minimal/absent in dog/human circulation

May support species‑specific metabolite profiling review

Review pathway dominance in target species

Evidence Dimension	Molecular Weight and Calculated logP
Target Compound Data	320.77 g/mol; logP 3.8
Comparator Or Baseline	Fenofibrate: 360.83 g/mol; logP 5.2
Quantified Difference	Molecular weight reduced by 40.06 g/mol; logP lower by 1.4 units
Conditions	Calculated physicochemical properties (PubChem, ChemSpider) [1]

Why This Matters

These physicochemical differences can impact solubility, permeability, and metabolic stability, making fenirofibrate a chemically distinct entity with potentially divergent behavior in biological systems.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 3345, Fenofibrate; CID 25201989, Fenirofibrate. View Source

Hepatic Peroxisome Proliferation Attenuation

Fenofibric acid, the primary active metabolite of fenofibrate, activates PPARα with an EC50 of 22.4 μM in cell-based reporter assays [1]. While direct EC50 data for fenirofibrate (reduced fenofibric acid) are not publicly available in primary literature, structure-activity relationship studies indicate that reduction of the carbonyl group in fenofibric acid to a hydroxyl group in fenirofibrate may modulate PPARα binding affinity and transcriptional activation potency. The conversion of a ketone to a secondary alcohol alters hydrogen-bonding capacity and molecular flexibility, which could affect receptor interaction.

Hepatic peroxisome

Head‑to‑head

Attenuated peroxisome induction & hepatomegaly vs fenofibrate in hamsters at lipid‑modulating doses

Reported lower hepatic adaptive response in rodent model

Model‑specific; requires target‑species validation

Evidence Dimension	PPARα activation (EC50)
Target Compound Data	Not directly reported; inferred to differ from fenofibric acid based on structural modification
Comparator Or Baseline	Fenofibric acid: EC50 = 22.4 μM (PPARα) [1]
Quantified Difference	Quantitative difference not established; structural basis for divergent activity exists
Conditions	Cell-based reporter gene assays for PPARα transactivation [1]

Why This Matters

For researchers investigating PPARα-mediated lipid regulation, fenirofibrate offers a structurally distinct probe that may exhibit altered receptor activation kinetics or selectivity compared to fenofibric acid.

• [1] Willson TM, Brown PJ, Sternbach DD, Henke BR. The PPARs: from orphan receptors to drug discovery. J Med Chem. 2000;43(4):527-50. doi:10.1021/jm990554g View Source

Fenirofibrate Validated Research Applications

Analytical Reference Standard for Fenofibrate Metabolite

Fenirofibrate serves as a crucial reference standard and research tool in studies investigating the metabolic fate of fenofibrate. Its role as a reduced metabolite enables accurate quantification of fenofibrate biotransformation pathways via LC-MS/MS, distinguishing between fenofibric acid and reduced fenofibric acid in biological matrices [1].

Attenuated Hepatic Peroxisome Proliferation Model

In cell-based assays examining PPARα activation or lipid metabolism gene expression, fenirofibrate can be used directly without the need for metabolic activation, ensuring that observed effects are attributable to the metabolite rather than variable prodrug conversion [1].

Fibrate-Class vs. Non-Fibrate TG-Lowering Comparison

The structural modification of the carbonyl group in fenofibric acid to a hydroxyl group in fenirofibrate provides a valuable chemical probe for SAR studies aimed at dissecting the pharmacophore requirements for PPARα agonism and lipid-lowering activity [2].

Application

Selection Property

Validation Focus

Fenofibrate metabolite reference standard

Compound‑specific analytical standard

LC‑MS/MS method selectivity and stability

Rodent dyslipidemia model with reduced hepatomegaly

Attenuated hepatic PPARα activation

Hepatic peroxisome and liver weight endpoints

Fibrate active‑moiety comparator studies

Class‑level TG‑lowering profile

Lipid parameter endpoints vs omega‑3/niacin

• [1] Caldwell J. The biochemical pharmacology of fenofibrate. Cardiology. 1989;76(Suppl 1):33-41. doi:10.1159/000174545 View Source
• [2] Willson TM, Brown PJ, Sternbach DD, Henke BR. The PPARs: from orphan receptors to drug discovery. J Med Chem. 2000;43(4):527-50. doi:10.1021/jm990554g View Source